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Compound of Interest

Compound Name:
Methyl 3-(4-

cyanophenoxy)benzoate

CAS No.: 934690-54-7

Cat. No.: B3022857

Get Quote

CAS Number: 934690-54-7 Molecular Formula: C₁₅H₁₁NO₃ Molecular Weight: 253.25 g/mol [1]

[2]

Part 1: Executive Summary
Methyl 3-(4-cyanophenoxy)benzoate is a specialized aromatic ether intermediate

characterized by a meta-substituted benzoate core linked to a para-cyanophenyl ring. This

structural motif—a biaryl ether with orthogonal functional handles (ester and nitrile)—makes it a

high-value scaffold in the synthesis of Glucokinase Activators (GKAs) for type 2 diabetes

treatment and Respiratory Syncytial Virus (RSV) fusion inhibitors. Its dual functionality allows

for selective derivatization: the ester can be hydrolyzed or reduced, while the nitrile can be

converted to an amine, amide, or tetrazole, facilitating the construction of complex

pharmacophores.

Part 2: Chemical Identity & Properties[3][4]
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Property Data

CAS Registry Number 934690-54-7

IUPAC Name Methyl 3-(4-cyanophenoxy)benzoate

Synonyms
3-(4-Cyanophenoxy)benzoic acid methyl ester;

Methyl m-(p-cyanophenoxy)benzoate

Appearance White to off-white crystalline solid

Melting Point 98–102 °C (Typical range for this class)

Solubility
Soluble in DMSO, DMF, Dichloromethane, Ethyl

Acetate; Insoluble in Water

LogP (Predicted) ~3.5 (Lipophilic)

InChI Key ALQLCHDVYMZVJA-UHFFFAOYSA-N

Part 3: Synthesis & Reaction Mechanism
The industrial and laboratory-scale preparation of Methyl 3-(4-cyanophenoxy)benzoate relies

on a Nucleophilic Aromatic Substitution (

) reaction. This pathway is preferred over Ullmann coupling due to milder conditions and the
absence of heavy metal catalysts (copper/palladium), ensuring higher purity for pharmaceutical
applications.

Core Synthesis Pathway
Reactants: Methyl 3-hydroxybenzoate (Nucleophile) + 4-Fluorobenzonitrile (Electrophile).

Reagents: Potassium Carbonate (

) or Cesium Carbonate (

). Solvent: Aprotic polar solvent (DMF, DMSO, or NMP). Conditions: 80–120 °C, inert
atmosphere (

).

Reaction Mechanism (Step-by-Step)
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Deprotonation: The mild base (

) deprotonates the phenolic hydroxyl group of methyl 3-hydroxybenzoate, generating a
phenoxide anion.

Nucleophilic Attack: The phenoxide anion attacks the ipso-carbon of 4-fluorobenzonitrile. The

strong electron-withdrawing nature of the cyano group (-CN) at the para position activates

the ring, lowering the energy barrier for the formation of the Meisenheimer complex

intermediate.

Elimination: The fluoride ion is eliminated, restoring aromaticity and yielding the biaryl ether

product.

Methyl 3-hydroxybenzoate
(Nucleophile)

Base: K2CO3
Solvent: DMF

Deprotonation

4-Fluorobenzonitrile
(Electrophile)

Meisenheimer Complex
(Transition State)+ Phenoxide Ion

Heat (80-100°C) Methyl 3-(4-cyanophenoxy)benzoate
(CAS 934690-54-7)Elimination of F-

Byproduct: KF + KHCO3

Click to download full resolution via product page

Figure 1: Nucleophilic Aromatic Substitution pathway for the synthesis of Methyl 3-(4-
cyanophenoxy)benzoate.

Part 4: Experimental Protocol
Objective: Synthesis of Methyl 3-(4-cyanophenoxy)benzoate (10g scale). Safety Note: 4-

Fluorobenzonitrile is toxic. Work in a fume hood.

Materials
Methyl 3-hydroxybenzoate (15.2 g, 100 mmol)

4-Fluorobenzonitrile (12.1 g, 100 mmol)

Potassium Carbonate (anhydrous, 27.6 g, 200 mmol)
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DMF (Dimethylformamide) (100 mL)

Ethyl Acetate & Hexanes (for purification)[3][4]

Procedure
Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux

condenser. Flush with nitrogen.

Dissolution: Add Methyl 3-hydroxybenzoate and 4-Fluorobenzonitrile to the flask. Dissolve in

100 mL of dry DMF.

Activation: Add Potassium Carbonate (

) in a single portion.

Reaction: Heat the mixture to 90 °C in an oil bath. Stir vigorously for 4–6 hours. Monitor

progress via TLC (20% Ethyl Acetate in Hexanes). The starting phenol spot should

disappear.

Quenching: Cool the reaction mixture to room temperature. Pour slowly into 500 mL of ice-

water to precipitate the product.

Extraction: If a solid does not form immediately, extract with Ethyl Acetate (

mL). Wash the combined organic layers with water (

) and brine (

) to remove DMF.

Drying: Dry the organic phase over anhydrous Magnesium Sulfate (

), filter, and concentrate under reduced pressure.

Purification: Recrystallize from ethanol or purify via silica gel flash chromatography

(Gradient: 0-20% EtOAc/Hexanes) to yield the pure white solid.

Part 5: Applications in Drug Development
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Respiratory Syncytial Virus (RSV) Inhibitors
This compound serves as a key intermediate in the synthesis of benzodiazepine-based RSV

fusion inhibitors. The phenoxybenzoate moiety mimics the hydrophobic pocket interactions

required to block the viral F-protein fusion event.

Mechanism:[5] The ester group is often hydrolyzed to the acid, which is then coupled to a

benzodiazepine core.

Glucokinase Activators (GKAs)
In metabolic disease research, the 3-phenoxybenzoate scaffold is used to synthesize allosteric

activators of Glucokinase.

Utility: The nitrile group provides a handle for conversion to a tetrazole or primary amine,

increasing potency and metabolic stability in GKA candidates.

Liquid Crystals & Polymers
The rigid, rod-like structure of the cyanophenoxy benzoate core is also utilized in the design of

thermotropic liquid crystals, where the cyano group acts as a polar head to drive mesophase

formation.

Part 6: Safety & Handling (HSE)
Hazard Class H-Codes Precautionary Measures

Acute Toxicity (Oral) H302
Do not eat, drink, or smoke

when using.

Skin Irritation H315
Wear nitrile gloves and lab

coat.

Eye Irritation H319
Wear safety goggles. Rinse

cautiously if in eyes.

Specific Target Organ H335
Use only in a well-ventilated

fume hood.

Storage: Store in a cool, dry place (
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recommended) under inert gas. Moisture sensitive.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3022857/docs#technical-whitepaper-methyl-3-4-
cyanophenoxy-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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